Cas no 18825-03-1 (1,3-dichloro-1,1,3,3-tetraethyldisiloxane)

• Product Name: 1,3-dichloro-1,1,3,3-tetraethyldisiloxane
• CAS No: 18825-03-1
• MF: C₈H₂₀Cl₂OSi₂
• MW: 259.320802688599
• CID: 1380418
• PubChem ID: 12519643
• Update Time: 2025-04-20

1,3-dichloro-1,1,3,3-tetraethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-1,1,3,3-tetraethyldisiloxane
• disiloxane, 1,3-dichloro-1,1,3,3-tetraethyl-
• LogP
• 1,3-Dichloro-1,1,3,3-tetraethylpropanedisiloxane
• SCHEMBL7770172
• Chloro-[chloro(diethyl)silyl]oxy-diethylsilane
• 18825-03-1

• Inchi： 1S/C8H20Cl2OSi2/c1-5-12(9,6-2)11-13(10,7-3)8-4/h5-8H2,1-4H3
• InChI Key： ZXLGILKATDDQDX-UHFFFAOYSA-N
• SMILES： Cl[Si](CC)(CC)O[Si](CC)(CC)Cl

Computed Properties

• Exact Mass: 258.0431
• Monoisotopic Mass: 258.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.992
• Boiling Point: 230.97°C (estimate)
• Flash Point: 75.7°C
• Refractive Index: 1.433
• PSA: 9.23
• LogP: 4.44460